Cas no 1509638-12-3 (2-Chlorooxazolo[4,5-c]pyridine)

2-Chlorooxazolo[4,5-c]pyridine is a heterocyclic compound featuring a fused oxazole-pyridine core with a chloro substituent at the 2-position. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its electron-deficient pyridine moiety enhances its utility in cross-coupling reactions, while the chloro group facilitates further functionalization. The compound’s rigid bicyclic framework contributes to its stability and selectivity in target applications. It is particularly useful in the development of bioactive molecules, including kinase inhibitors and antimicrobial agents. High purity and well-defined synthetic pathways ensure consistent performance in research and industrial settings.
2-Chlorooxazolo[4,5-c]pyridine structure
1509638-12-3 structure
Product Name:2-Chlorooxazolo[4,5-c]pyridine
CAS No:1509638-12-3
MF:C6H3ClN2O
MW:154.553819894791
CID:2093114
PubChem ID:71721272
Update Time:2025-06-10

2-Chlorooxazolo[4,5-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Chlorooxazolo[4,5-c]pyridine
    • 2-chrolooxazolo[4,5-c]pyridine
    • 1509638-12-3
    • SCHEMBL21583690
    • C72870
    • CS-W007196
    • MDL: MFCD27922887
    • Inchi: InChI=1S/C6H3ClN2O/c7-6-9-4-3-8-2-1-5(4)10-6/h1-3H
    • InChI Key: ZTUVRJFCYZKORR-UHFFFAOYSA-N
    • SMILES: C1=C2C(=CN=C1)N=C(Cl)O2

Computed Properties

  • Exact Mass: 153.9933904g/mol
  • Monoisotopic Mass: 153.9933904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 38.9Ų

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